Cas no 1071609-85-2 (3-amino-5-bromo-6-methyl-2-Pyrazinecarboxylic acid)

• Product Name: 3-amino-5-bromo-6-methyl-2-Pyrazinecarboxylic acid
• CAS No: 1071609-85-2
• MF: C₆H₆BrN₃O₂
• MW: 232.034739971161
• CID: 2113420
• Update Time: 2023-11-19

3-amino-5-bromo-6-methyl-2-Pyrazinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-bromo-6-methyl-2-Pyrazinecarboxylic acid
• CID 129322321
• 2-Pyrazinecarboxylic acid, 3-amino-5-bromo-6-methyl-

• Inchi： 1S/C6H6BrN3O2/c1-2-4(7)10-5(8)3(9-2)6(11)12/h1H3,(H2,8,10)(H,11,12)
• InChI Key： GIXQKAAXPAKETI-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC(C(=O)O)=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 89.1

Experimental Properties

• Density: 1.884±0.06 g/cm3(Predicted)
• Melting Point: 225-228 °C
• Boiling Point: 393.2±42.0 °C(Predicted)
• pka: 3.49±0.10(Predicted)